Cas no 562-10-7 (Doxylamine succinate)

• Product Name: Doxylamine succinate
• CAS No: 562-10-7
• MF: C₂₁H₂₈N₂O₅
• MW: 388.457426071167
• MDL: MFCD00056168
• CID: 38354
• PubChem ID: 11224
• Update Time: 2026-05-14

Doxylamine succinate Chemical and Physical Properties

Names and Identifiers

• Doxylamine succinate
• N,N-Dimethyl-2-[1-phenyl-1-(2-pyridinyl)ethoxy]ethanamine succinate
• Doxylamine succinate salt
• Doxylamine (succinate)
• Doxylamine succinate solution
• butanedioic acid,N,N-dimethyl-2-(1-phenyl-1-pyridin-2-ylethoxy)ethanamine
• N,N-Dimethyl-2-[1-phenyl-1-(pyridin-2-yl)ethoxy]ethanamine Succinate
• Decapryn
• Evigoa D
• A-H Injection
• Decapryn Succinate
• Unisom
• Gittalun
• Alsadorm
• Mereprine
• Sedaplus
• Doxy-sleep-aid
• Doxylamine succinate (1:1)
• Hoggar N
• Decapryn succinate (1:1)
• Doxylamine hydrogen succinate
• Doxylamine succinate [USP]
• MLS000028417
• 2-Dimethylaminoethoxyphenylmethyl-2-picoline succinate (1:1)
• Dimethylaminoethoxy-methyl-benzyl-pyridine suc

• MDL： MFCD00056168
• Inchi： 1S/C17H22N2O.C4H6O4/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16;5-3(6)1-2-4(7)8/h4-12H,13-14H2,1-3H3;1-2H2,(H,5,6)(H,7,8)
• InChI Key： KBAUFVUYFNWQFM-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C1=C([H])C([H])=C([H])C([H])=N1)C1C([H])=C([H])C([H])=C([H])C=1[H].O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 388.20000
• Monoisotopic Mass: 388.199822
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 369
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 100

Experimental Properties

• Color/Form: Solid powder
• Density: 1.043
• Melting Point: 109.0 to 113.0 deg-C
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents, acids, bases.
• PSA: 99.96000
• LogP: 2.85910
• Merck: 3441
• Color/Form: 1.0 mg/mL in methanol (as free base)

Doxylamine succinate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36/37
• RTECS：US9275000
• Hazardous Material Identification：
• Toxicity：LD50 in mice, rabbits (mg/kg): 470, 250 orally; 62, 49 i.v.; in mice, male rats, female rats (mg/kg): 460, 440, 445 s.c. (Brown, Werner)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers
• Other Chemical Reagents

Additional information on Doxylamine succinate

Doxylamine Succinate: A Comprehensive Overview

Doxylamine succinate, with the CAS number 562-10-7, is a well-known antihistamine compound that has been widely used in the medical field for decades. It belongs to the class of first-generation antihistamines, which are primarily used to alleviate symptoms associated with allergies, such as sneezing, itching, and runny nose. The compound is also commonly referred to as doxylamine, and its succinate salt form is the one most frequently utilized in pharmaceutical applications.

The chemical structure of doxylamine succinate consists of a tertiary amine group attached to a substituted benzene ring. This structure contributes to its ability to block H1 histamine receptors, which are responsible for mediating allergic responses. Recent studies have highlighted the importance of understanding the mechanism of action of doxylamine succinate at a molecular level. Researchers have employed advanced computational models to simulate how the compound interacts with histamine receptors, providing deeper insights into its efficacy and potential for optimization.

One of the most significant advancements in the study of doxylamine succinate involves its application in combination therapies. For instance, it is often combined with other active ingredients, such as acetaminophen, to create multi-symptom relief medications. These combinations have been shown to enhance the overall effectiveness of allergy treatments while minimizing side effects. Clinical trials have demonstrated that such formulations can significantly reduce symptoms in patients suffering from seasonal allergies, making them a preferred choice for many healthcare providers.

Another area of interest in recent research is the exploration of doxylamine succinate's potential beyond traditional allergy treatments. Scientists are investigating its role in managing conditions such as chronic urticaria and atopic dermatitis. Preliminary findings suggest that the compound may offer benefits in these areas by modulating immune responses and reducing inflammation. However, further studies are required to confirm these observations and establish optimal dosing regimens.

The pharmacokinetics of doxylamine succinate have also been a focal point for researchers. Studies using advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have provided detailed insights into its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have revealed that doxylamine succinate is rapidly absorbed after oral administration and exhibits a relatively short half-life, which contributes to its safety profile when used as directed.

In terms of safety, doxylamine succinate is generally well-tolerated when used at recommended doses. However, like all medications, it carries a risk of side effects, particularly drowsiness due to its central nervous system depressant effects. Recent research has focused on identifying genetic factors that may influence an individual's susceptibility to these side effects. This work has implications for personalized medicine and could lead to tailored dosing strategies in the future.

The global market for antihistamines continues to grow, driven by increasing awareness of allergy-related conditions and the development of innovative drug delivery systems. Doxylamine succinate remains a cornerstone of this market due to its proven efficacy and affordability. Pharmaceutical companies are exploring new formulations, such as extended-release tablets and topical applications, to enhance patient convenience and adherence.

In conclusion, doxylamine succinate (CAS 562-10-7) is a versatile and effective antihistamine with a long history of use in treating allergic conditions. Recent advancements in research have expanded our understanding of its mechanisms, applications, and safety profile. As science continues to evolve, it is likely that doxylamine succinate will remain a key player in allergy management while also finding new roles in other therapeutic areas.